Cas no 2228946-76-5 (tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate
• CAS No: 2228946-76-5
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6097950
• PubChem ID: 165621980
• Update Time: 2025-06-14

tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate
• tert-butyl N-[3-(1-acetylcyclopropyl)oxolan-3-yl]carbamate
• 2228946-76-5
• EN300-1898995

• Inchi： 1S/C14H23NO4/c1-10(16)13(5-6-13)14(7-8-18-9-14)15-11(17)19-12(2,3)4/h5-9H2,1-4H3,(H,15,17)
• InChI Key： LRQKBHMAFNUTPU-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C(C)=O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate

Recent Advances in the Study of tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate (CAS: 2228946-76-5)

The compound tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate (CAS: 2228946-76-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and oxolan structural motifs, has been identified as a promising scaffold for the development of novel therapeutics. Recent studies have focused on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate, highlighting its efficient production via a multi-step process involving cyclopropanation and subsequent carbamate formation. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory effects on specific enzymatic targets, including proteases and kinases implicated in inflammatory and oncogenic pathways. Researchers have postulated that the acetylcyclopropyl moiety may play a critical role in binding to these targets, though further structural-activity relationship (SAR) studies are needed to confirm this hypothesis.

Another notable development is the incorporation of tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate into combinatorial libraries for high-throughput screening. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its use in identifying lead compounds for neurodegenerative diseases, with early results showing promising neuroprotective effects in cellular models.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies have indicated limited oral bioavailability, prompting investigations into prodrug strategies and formulation enhancements. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the compound's transition into preclinical development.

In conclusion, tert-butyl N-3-(1-acetylcyclopropyl)oxolan-3-ylcarbamate represents a compelling area of research with potential applications across multiple therapeutic areas. Ongoing studies are expected to further elucidate its mechanism of action and expand its utility in drug discovery pipelines.